Lutetium chloride

• IUPAC Name: trichlorolutetium
• InChI: InChI=1S/3ClH.Lu/h3*1H;/q;;;+3/p-3
• InChI Key: AEDROEGYZIARPU-UHFFFAOYSA-K
• Canonical SMILES: Cl[Lu](Cl)Cl
• Molecular Formula: LuCl3, Cl3Lu
• DSSTOX Substance ID: DTXSID2064941
• Molecular Weight: 281.32 g/mol
• Physical Description: Colorless crystals; [Merck Index]
• CAS RN: 10099-66-8

Description

Lutetium Chloride, also known as Lutetium(III) chloride, is used as a catalyst and laboratory reagent. It is also used in ceramics, optical glasses, electrical components, and photo-optical material.

Molecular Structure Analysis

This compound has a molecular formula of LuCl3. It forms hygroscopic white monoclinic crystals and also a hygroscopic hexahydrate LuCl3·6H2O. Anhydrous lutetium(III) chloride has the YCl3 (AlCl3) layer structure with octahedral lutetium ions.

Chemical Reactions Analysis

The liquid–liquid extraction behavior of lutetium from different acidic solutions was investigated using two extractants, D2EHPA and PC88A, in kerosene. Lutetium extraction reactions with D2EHPA and PC88A from HNO3 and H2SO4 solutions were chemically and thermodynamically analyzed.

Physical And Chemical Properties Analysis

This compound forms hygroscopic white monoclinic crystals. It has a density of 3.98 g/cm3, melts at 905 °C, and sublimes above 750°C. It is soluble in water.

Scientific Research Applications

• Pharmacology and Toxicology : Lutetium chloride exhibits pharmacological properties as a depressant on all systems studied. Its effects include cardiovascular collapse and respiratory paralysis, which cannot be counteracted by atropinization or epinephrine injection (Haley et al., 1964).

• Solvent Extraction in Hydrochloric Acid Medium : this compound is involved in solvent extraction processes in hydrochloric acid medium, commonly used for rare earths separation. The study provides insights into the thermodynamics and kinetics of this extraction process (Dong et al., 2016).

• Regulatory Framework for Medicinal Products : this compound, specifically [177Lu]this compound, has been established as a medicinal product in theranostics and PET. The regulatory environment for such radionuclides is complex and affects the development and clinical research of new radionuclide precursors (Decristoforo et al., 2021).

• Laser Resonance Ionization Spectroscopy for MEDICIS Project : Lutetium is a primary element of interest in the MEDICIS-PROMED Innovative Training Network, which aims to produce novel radioisotopes for medical imaging and radionuclide therapy. Specific multi-step laser ionization schemes for lutetium atoms have been identified (Gadelshin et al., 2017).

• Structure in Aqueous Solutions : Studies on aqueous solutions of this compound provide information about the structure of solvation spheres of ions, revealing insights into coordination numbers and transition effects in concentrated and saturated solutions (Smirnov et al., 2015).

• Synthesis of Lutetium(III)–Porphyrin Complexes : Research on lutetium(III)–porphyrins has developed convenient methods for their preparation, which are significant in various chemical applications (Kalota et al., 2016).

• Anion Selective Polymer Membrane Electrodes : Lutetium(III) porphyrins have been examined as anion-selective electrodes, demonstrating preference towards certain anions and potential for clinical applications (Messick et al., 2005).

• Therapeutic Applications of Lutetium-177 : Lutetium-177, a radionuclide derived from this compound, has shown increasing preference for therapeutic applications in nuclear medicine, including radionuclide therapy (Pillai & Knapp, 2015).

• Quality Control of Lutetium Complexes for Therapy : The study highlights the production and quality control of ¹⁷⁷Lu-[tris(1,10-phenanthroline) lutetium(III)] complex, emphasizing its radiochemical purity and potential therapeutic applications (Yousefnia et al., 2010).

Mechanism of Action

Target of Action

• Lutetium-177 chloride primarily targets somatostatin receptors (SSTRs), with the highest affinity for subtype 2 somatostatin receptors (SSTR2) . These receptors are overexpressed by most gastroenteropancreatic neuroendocrine tumor (GEP-NET) cells but have low expression in normal tissues .

Mode of Action

• This targeted radiation delivery allows Lutetium-177 chloride to selectively affect tumor cells while minimizing damage to surrounding healthy tissues .

Biochemical Pathways

• Notably, it interacts with prostate-specific membrane antigen (PSMA) , a transmembrane glycoprotein involved in these cellular functions .

Pharmacokinetics

• Its physical half-life is approximately 6.647 days .
• Adverse reactions, such as thrombocytopenia, anemia, neutropenia, renal toxicity, and hepatotoxicity, can be managed by adjusting the infusion interval and reducing the radioactivity dose .

Result of Action

• Improved progression-free survival and response rates have been observed in clinical studies .

Safety and Hazards

Lutetium Chloride may form combustible dust concentrations in air. It causes skin irritation and serious eye irritation. It may also cause respiratory irritation. It is advised to avoid dust formation, avoid breathing mist, gas or vapours, avoid contacting with skin and eye, and use personal protective equipment.

Future Directions

The use of the medical isotope lutetium-177 is increasing, but there are concerns that its worldwide availability may not be sufficient in the long term. This warrants an evaluation of its use and production. ITM Isotope Technologies Munich SE (ITM), a leading radiopharmaceutical biotech company, announced the successful completion of a new production line for the medical radioisotope non-carrier-added lutetium-177 (n.c.a. 177Lu) at its production facility IAZ in Garching near Munich.

Biochemical Analysis

Cellular Effects

The cellular effects of lutetium chloride are primarily understood in the context of its radioactive isotope, lutetium-177 . Lutetium-177 chloride is used for the radiolabeling of pharmaceutical molecules, aimed either as an anti-cancer therapy or for scintigraphy (medical imaging) . It is known to influence cell function, including impact on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The molecular mechanism of this compound, particularly lutetium-177 chloride, involves its radioactive decay. The emitted beta particles can damage cancer cells, making lutetium-177 chloride a valuable tool in targeted cancer therapy

Temporal Effects in Laboratory Settings

Lutetium-177 chloride, due to its radioactive nature, has a half-life of 6.64 days , which influences its stability and long-term effects on cellular function in in vitro or in vivo studies.

Dosage Effects in Animal Models

In the context of lutetium-177 chloride, it has been used in various therapeutic applications, and its dosage effects are an active area of research .

Transport and Distribution

Lutetium-177 chloride, due to its use in radiolabeling of pharmaceutical molecules, is known to be transported to specific target tissues or organs in the body .